Cas no 2138072-89-4 (3-[(2,2-Difluoropropyl)(methyl)amino]-4-methylcyclohexan-1-ol)

• Product Name: 3-[(2,2-Difluoropropyl)(methyl)amino]-4-methylcyclohexan-1-ol
• CAS No: 2138072-89-4
• MF: C₁₁H₂₁F₂NO
• MW: 221.287350416183
• CID: 5825140
• PubChem ID: 165496061
• Update Time: 2025-10-29

3-[(2,2-Difluoropropyl)(methyl)amino]-4-methylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138072-89-4
• 3-[(2,2-difluoropropyl)(methyl)amino]-4-methylcyclohexan-1-ol
• EN300-1159015
• 3-[(2,2-Difluoropropyl)(methyl)amino]-4-methylcyclohexan-1-ol

• Inchi： 1S/C11H21F2NO/c1-8-4-5-9(15)6-10(8)14(3)7-11(2,12)13/h8-10,15H,4-7H2,1-3H3
• InChI Key： YKJIOVPDLSCBDK-UHFFFAOYSA-N
• SMILES： FC(C)(CN(C)C1CC(CCC1C)O)F

Computed Properties

• Exact Mass: 221.15912062g/mol
• Monoisotopic Mass: 221.15912062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 23.5Ų

Additional information on 3-[(2,2-Difluoropropyl)(methyl)amino]-4-methylcyclohexan-1-ol

Introduction to 3-[(2,2-Difluoropropyl)(methyl)amino]-4-methylcyclohexan-1-ol (CAS No. 2138072-89-4)

3-[(2,2-Difluoropropyl)(methyl)amino]-4-methylcyclohexan-1-ol is a heterocyclic compound with significant potential in the field of pharmaceutical research. This molecular structure, characterized by its unique combination of a cyclohexane ring and a fluorinated side chain, has garnered attention for its versatile applications in drug development. The compound's CAS number 2138072-89-4 provides a unique identifier, facilitating its recognition and study within the scientific community.

The chemical properties of 3-[(2,2-Difluoropropyl)(methyl)amino]-4-methylcyclohexan-1-ol are influenced by its dual functionality: the cyclohexane ring contributes to its stability, while the fluorinated propyl group enhances its lipophilicity. This balance makes it an attractive candidate for various pharmacological applications, particularly in the design of novel therapeutic agents. The methylamino group further adds to its reactivity, allowing for further functionalization and modification.

In recent years, there has been growing interest in the development of fluorinated compounds due to their improved metabolic stability and enhanced binding affinity to biological targets. The presence of two fluorine atoms in the side chain of 3-[(2,2-Difluoropropyl)(methyl)amino]-4-methylcyclohexan-1-ol is particularly noteworthy, as it can significantly influence the compound's pharmacokinetic profile. This feature has been explored in several studies aiming to develop more effective and durable drugs.

One of the most compelling aspects of this compound is its potential in neurological research. The cyclohexane ring provides a scaffold that can mimic natural neurotransmitters, while the fluorinated and amino groups allow for targeted interactions with neurological receptors. Preliminary studies have suggested that derivatives of this compound may exhibit properties relevant to the treatment of neurodegenerative diseases. The structure-activity relationship (SAR) of 3-[(2,2-Difluoropropyl)(methyl)amino]-4-methylcyclohexan-1-ol is being meticulously studied to optimize its therapeutic potential.

The synthesis of 3-[(2,2-Difluoropropyl)(methyl)amino]-4-methylcyclohexan-1-ol involves a series of well-defined chemical transformations. Key steps include the introduction of the fluorinated side chain and the installation of the methylamino group. Advanced synthetic techniques, such as transition metal-catalyzed reactions, have been employed to achieve high yields and purity. These methods are critical for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

From a biological perspective, the compound's unique structure suggests multiple interaction points with biological targets. The fluorine atoms, in particular, have been shown to enhance binding interactions due to their ability to participate in halogen bonding. This property has been exploited in the design of drugs targeting protein-protein interactions, which are often challenging to modulate with traditional small molecules. The methylamino group also plays a role in these interactions, providing additional opportunities for fine-tuning the compound's biological activity.

The pharmacological evaluation of 3-[(2,2-Difluoropropyl)(methyl)amino]-4-methylcyclohexan-1-ol is ongoing but has already revealed promising results. In vitro studies have demonstrated its ability to interact with specific enzymes and receptors relevant to various diseases. These findings have prompted further investigation into its potential as a lead compound for drug development. Collaborative efforts between chemists and biologists are essential to fully elucidate its therapeutic applications.

The regulatory landscape surrounding fluorinated compounds is evolving rapidly as their benefits become more apparent. Companies and research institutions are increasingly investing in technologies that enable the efficient synthesis and characterization of these molecules. The development of robust analytical methods is crucial for ensuring that compounds like 3-[(2,2-Difluoropropyl)(methyl)amino]-4-methylcyclohexan-1-ol meet regulatory standards before they can be advanced into clinical trials.

In conclusion, 3-[(2,2-Difluoropropyl)(methyl)amino]-4-methylcyclohexan-1-ol represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound and similar derivatives, it is likely that we will see more innovative therapies emerge based on these novel molecular architectures.